Cas no 2171654-86-5 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid
• CAS No: 2171654-86-5
• MF: C₂₆H₂₂F₂N₂O₅
• MW: 480.460093975067
• CID: 6330139
• PubChem ID: 165515997
• Update Time: 2025-10-29

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid
• 2171654-86-5
• EN300-1521684
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]benzoic acid

• Inchi： 1S/C26H22F2N2O5/c27-23(28)13-22(24(31)29-21-12-6-5-11-19(21)25(32)33)30-26(34)35-14-20-17-9-3-1-7-15(17)16-8-2-4-10-18(16)20/h1-12,20,22-23H,13-14H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： RYQIBZLYMNKDLX-UHFFFAOYSA-N
• SMILES： FC(CC(C(NC1C=CC=CC=1C(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 480.14967813g/mol
• Monoisotopic Mass: 480.14967813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid

Professional Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic Acid (CAS No. 2171654-86-5)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid, identified by its CAS number 2171654-86-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the design of novel therapeutic agents targeting various biological pathways.

The molecular structure of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid is characterized by its intricate arrangement of functional groups, including a fluorenyl moiety and difluorobutylamide units. These structural features contribute to its unique chemical and biological properties, making it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that can modulate enzyme activity and protein-protein interactions. The presence of the fluorenylmethoxycarbonyl (Fmoc) group in this compound suggests potential applications in peptide synthesis and protease inhibition. The Fmoc group is widely used in solid-phase peptide synthesis due to its stability and ease of removal, making this compound a useful tool for researchers exploring peptide-based therapeutics.

The difluorobutylamide moiety adds an additional layer of complexity to the molecule, influencing its solubility, metabolic stability, and binding affinity. Difluorinated compounds have been shown to exhibit enhanced bioavailability and improved pharmacokinetic profiles, which are critical factors in drug development. The incorporation of such groups into drug candidates can lead to more effective and durable therapeutic outcomes.

Recent studies have highlighted the importance of fluorine atoms in medicinal chemistry due to their ability to modulate electronic properties and improve molecular interactions with biological targets. The dual presence of fluorine atoms in the 4,4-difluorobutylamide group of this compound may contribute to its binding affinity and selectivity for specific enzymes or receptors. This feature makes it an attractive scaffold for designing molecules with high target specificity.

The benzoic acid component of the molecule provides a rigid aromatic core that can enhance the stability and binding interactions of the compound. Benzoic acid derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The combination of these structural elements in 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid suggests potential applications in multiple therapeutic areas.

In the context of current research trends, this compound aligns with the growing interest in structure-based drug design and rational molecular optimization. Advanced computational methods, such as molecular dynamics simulations and virtual screening, are being employed to predict the binding modes and interactions of small molecules with biological targets. The complex structure of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid makes it an ideal candidate for these computational approaches, which can help elucidate its mechanism of action and guide further optimization efforts.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, ensures high yields and purity. These synthetic methodologies are essential for producing sufficient quantities of the compound for preclinical studies and eventual clinical trials.

Evaluation studies have begun to explore the pharmacological properties of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid, with initial results indicating promising activity against certain enzymatic targets. Researchers are particularly interested in its potential as an inhibitor of kinases and other enzymes involved in cancer progression. The ability to modulate these enzymes could lead to the development of novel anticancer agents with improved efficacy and reduced side effects.

The chemical diversity introduced by the fluorenylmethoxycarbonyl group also opens up possibilities for further derivatization and structural exploration. By modifying different parts of the molecule, researchers can generate a library of related compounds with tailored properties. This approach allows for systematic optimization based on biophysical data obtained from enzyme assays, cell-based assays, and other biochemical screens.

The long-term goal is to translate these laboratory findings into clinical applications that benefit patients suffering from various diseases. Preclinical studies are essential for evaluating the safety profile, pharmacokinetics, and therapeutic efficacy of new compounds before they can be tested in human trials. The comprehensive characterization of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid will provide critical data for regulatory submissions and subsequent clinical development.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid (CAS No. 2171654-86-5) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a valuable tool for drug discovery efforts aimed at developing novel therapeutics that address unmet medical needs.